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Introduction

(S)-3-Phenyllactic acid (PLA), an organic acid with the molecular formula CoH100s3, is a
metabolite produced by a variety of microorganisms, most notably lactic acid bacteria (LAB).[1]
It has garnered significant attention in the scientific community for its broad-spectrum
antimicrobial activity against a range of pathogenic and spoilage-related bacteria and fungi.[2]
[3] This document provides a comprehensive overview of the antimicrobial and antifungal
efficacy of (S)-3-Phenyllactic acid, details the experimental protocols used to determine its
activity, and illustrates its proposed mechanisms of action. The quantitative data presented
herein is intended to serve as a valuable resource for researchers and professionals in the
fields of microbiology, food science, and pharmaceutical development.

Antimicrobial Spectrum of (S)-3-Phenyllactic Acid

(S)-3-Phenyllactic acid has demonstrated inhibitory activity against both Gram-positive and
Gram-negative bacteria.[4] Its effectiveness is often pH-dependent, with greater activity
observed at lower pH values, a characteristic typical of weak organic acids.[2][5] The
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antimicrobial activity is quantified primarily by the Minimum Inhibitory Concentration (MIC) and

Minimum Bactericidal Concentration (MBC).

Quantitative Antibacterial Data

The following table summarizes the reported MIC and MBC values of (S)-3-Phenyllactic acid

against various bacterial species.

Microorgani . . Reference(s
Strain Metric Value pH

sm )
Listeria
_ ATCC 33090 MIC 1.6 mM 4.5 [5]
innocua
MIC 2.8 mM 5.0 [5]
MIC 5.7 mM 55 [5]
MIC 11.3 mM 6.0 [5]
MIC 22.6 mM 6.5 [5]
MIC ~45 mM 7.0 [5]
Aggregatibact
er 20 mM (3.3

_ MIC [6]
actinomycete mg/mL)
mcomitans
Klebsiella

) MIC 2.5 mg/mL [7]

pneumoniae
Listeria
monocytogen MIC 1.25 mg/mL Not Specified  [2]
es
Pseudomona Zone of 19.3-24.6 8]
S aeruginosa Inhibition mm

Antifungal Spectrum of (S)-3-Phenyllactic Acid
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The antifungal properties of (S)-3-Phenyllactic acid are extensive, covering a wide range of
molds and yeasts, including species of Aspergillus, Penicillium, Fusarium, Candida, and
Rhodotorula.[6][9] Its fungicidal and fungistatic effects make it a compound of interest for food
preservation and potential clinical applications.[10][11]

Quantitative Antifungal Data

The table below presents the antifungal activity of (S)-3-Phenyllactic acid against various
fungal species, expressed as MIC and Minimum Fungicidal Concentration (MFC).
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Microorgani . . Reference(s
Strain(s) Metric Value pH
sm )
Rhizopus
) MTCC 24794  MIC 180 mg/mL - [81[91[12]
arrhizus
Rhizopus sp. - MIC 180 mg/mL - [8][9][12]
Mucor sp. Two isolates MIC 180 mg/mL - [81I91[12]
Various )
) 23 strains
Aspergillus, )
L isolated from 3.75-75
Penicillium, MICo0 - [10]
] bakery mg/mL
Fusarium
products
spp.
19 of 23
) MFC <10 mg/mL - [10]
strains
Colletotrichu
m 3.01-36.10
o - MIC - [13]
gloeosporioid mM
es
Botrytis 3.01-36.10
_ - MIC - [13]
cinerea mM
Penicillium 3.01-36.10
- MIC - [13]
expansum mM
Aspergillus 3.01-36.10
- MIC - [13]
flavus mM
Yeasts
- MIC 50 - 100 mM 40-6.0 [14]
(general)
Fungi
- MIC 45 mM 4.0
(general)
Aspergillus 6.5-12.0
) - MIC - [15]
fumigatus mg/mL
© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0279118
https://pmc.ncbi.nlm.nih.gov/articles/PMC10062613/
https://pubmed.ncbi.nlm.nih.gov/36996100/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0279118
https://pmc.ncbi.nlm.nih.gov/articles/PMC10062613/
https://pubmed.ncbi.nlm.nih.gov/36996100/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0279118
https://pmc.ncbi.nlm.nih.gov/articles/PMC10062613/
https://pubmed.ncbi.nlm.nih.gov/36996100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC152452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC152452/
https://pubmed.ncbi.nlm.nih.gov/24412414/
https://pubmed.ncbi.nlm.nih.gov/24412414/
https://pubmed.ncbi.nlm.nih.gov/24412414/
https://pubmed.ncbi.nlm.nih.gov/24412414/
https://www.researchgate.net/publication/274595237_Identification_of_3-Phenyllactic_Acid_As_a_Possible_Antibacterial_Substance_Produced_by_Enterococcus_faecalis_TH10
https://www.researchgate.net/publication/226771967_Production_and_Characterization_of_an_Antifungal_Compound_3-Phenyllactic_Acid_Produced_by_Lactobacillus_plantarum_Strain
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Rhizopus 6.5-12.0
i - MIC - [15]
stolonifer mg/mL

Mechanism of Action

The antimicrobial and antifungal activity of (S)-3-Phenyllactic acid is attributed to a multi-
faceted mechanism of action that primarily targets the cell envelope and genetic material.[6]
Scanning electron microscopy has revealed that PLA can cause bacterial cells to form
aggregates, lose cell wall rigidity, and ultimately lyse.[4] The proposed mechanisms include the
disruption of cell wall and membrane integrity, leading to the leakage of intracellular
components, and the binding to and degradation of genomic DNA.[7] In fungi, PLA is also
believed to disrupt cell membrane integrity and inhibit biofilm formation.[11]

Proposed Mechanism of Action of (S)-3-Phenyllactic Acid

(S)-3-Phenyllactic Acid

interacts with|interacts with \ penetrates to

Bacterial/Fungal Cell Wall Cell Membrane Genomic DNA
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Caption: Proposed mechanism of action of (S)-3-Phenyllactic Acid.

Experimental Protocols

The quantitative data presented in this guide were primarily obtained through standardized
antimicrobial susceptibility testing methods. The following are detailed descriptions of the key
experimental protocols.

Broth Microdilution Method for MIC Determination

This method is widely used for determining the MIC of antimicrobial agents against bacteria
and yeast.[16][17]

o Preparation of (S)-3-Phenyllactic Acid Stock Solution: A stock solution of (S)-3-Phenyllactic
acid is prepared by dissolving a known weight in a suitable solvent (e.g., dimethyl sulfoxide)
and sterilized by filtration.[5]

o Preparation of Microtiter Plates: 100 pL of sterile broth medium (e.g., Brain Heart Infusion for
bacteria, Potato Dextrose Broth for fungi) is dispensed into all wells of a 96-well microtiter
plate.[17]

o Serial Dilutions: 100 pL of the (S)-3-Phenyllactic acid stock solution (at 2x the highest
desired concentration) is added to the first column of wells. Serial twofold dilutions are then
performed by transferring 100 pL from one column to the next.[17]

» Inoculum Preparation: The test microorganism is cultured to a specific growth phase (e.g.,
mid-exponential phase). The culture is then diluted to a standardized concentration (e.g., 5 x
10> CFU/mL for bacteria).

 Inoculation: Each well (except for sterility controls) is inoculated with a specific volume of the
microbial suspension (e.g., 5 uL).[17]

 Incubation: The plates are incubated under optimal conditions for the test microorganism
(e.g., 37°C for 24 hours for bacteria, 28°C for 48-72 hours for fungi).
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o MIC Determination: The MIC is defined as the lowest concentration of (S)-3-Phenyllactic acid

at which there is no visible growth of the microorganism. This can be assessed visually or by

measuring the optical density at 600 nm using a microplate reader.[6]

Workflow for MIC Determination by Broth Microdilution

Prepare (S)-3-PLA Stock Solution Dispense Broth into 96-well Plate

N

Create Serial Dilutions of (S)-3-PLA

Prepare Standardized Microbial Inoculum

Inoculate Wells

Incubate Plate

Read Results (Visual/OD)

Determine MIC

Click to download full resolution via product page

Caption: General workflow for MIC determination.
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Agar Well Diffusion Method for Antifungal MIC

This method is suitable for determining the antifungal activity of water-soluble compounds
against molds.[9]

o Preparation of Fungal Plates: A standardized spore suspension (e.g., 10> spores/mL) of the
test fungus is mixed with molten Potato Dextrose Agar (PDA) and poured into sterile petri
plates.[9]

o Well Creation: Once the agar has solidified, wells of a specific diameter (e.g., 6 mm) are
made in the agar using a sterile cork borer.[9]

o Application of (S)-3-Phenyllactic Acid: A fixed volume (e.g., 100 uL) of different
concentrations of (S)-3-Phenyllactic acid are added to each well.[9]

 Incubation: The plates are incubated at a suitable temperature (e.g., 28°C) for a period
sufficient for fungal growth (e.g., 5 days).[9]

e MIC Determination: The MIC is determined as the lowest concentration of (S)-3-Phenyllactic
acid that results in a clear zone of inhibition of fungal growth around the well.[8]

Biosynthesis of 3-Phenyllactic Acid

3-Phenyllactic acid is a product of amino acid metabolism in certain microorganisms. The
primary biosynthetic pathways involve the conversion of phenylalanine or phenylpyruvic acid.
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Biosynthetic Pathways of 3-Phenyllactic Acid
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Caption: Key biosynthetic pathways of 3-Phenyllactic Acid.

Conclusion

(S)-3-Phenyllactic acid exhibits a potent and broad-spectrum antimicrobial and antifungal
activity. The data compiled in this guide underscore its potential as a natural preservative in the
food industry and as a candidate for further investigation in pharmaceutical applications. The
provided experimental protocols offer a standardized approach for researchers to evaluate its
efficacy against a wider range of microorganisms. Further research into its in vivo efficacy,
safety, and mechanisms of action will be crucial for realizing its full therapeutic and industrial
potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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